Oxazolo[5,4-c]pyridine-2(1h)-thione

• IUPAC Name: 1H-[1,3]oxazolo[5,4-c]pyridine-2-thione
• InChI: InChI=1S/C6H4N2OS/c10-6-8-4-1-2-7-3-5(4)9-6/h1-3H,(H,8,10)
• InChI Key: XNJNQCOGXNEEHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1NC(=S)O2
• Molecular Formula: C6H4N2OS
• DSSTOX Substance ID: DTXSID901293679
• Molecular Weight: 152.18 g/mol
• CAS RN: 169205-98-5

Description

Oxazolo[5,4-c]pyridine-2(1h)-thione is a heterocyclic compound that has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and materials science. This compound has shown promising results in scientific research, and its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in

Mechanism of Action

The mechanism of action of oxazolo[5,4-c]pyridine-2(1h)-thione is not fully understood, but several studies have suggested that it may act through various pathways, including inhibition of NF-κB signaling, modulation of the JAK/STAT pathway, and inhibition of histone deacetylase activity. Moreover, this compound has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
Biochemical and Physiological Effects:
Oxazolo[5,4-c]pyridine-2(1h)-thione has been shown to exhibit various biochemical and physiological effects, including inhibition of pro-inflammatory cytokines, reduction of oxidative stress, and modulation of immune response. Moreover, this compound has been reported to exhibit low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of oxazolo[5,4-c]pyridine-2(1h)-thione is its broad range of potential applications in various fields. Moreover, this compound has shown promising results in preclinical studies, which makes it an attractive candidate for further development. However, there are several limitations associated with the use of this compound in lab experiments, including its low solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of oxazolo[5,4-c]pyridine-2(1h)-thione. One of the major areas of research is the development of more efficient and cost-effective synthesis methods for this compound. Moreover, further studies are needed to elucidate the mechanism of action of this compound and to identify its potential targets in various diseases. Additionally, the development of novel derivatives and analogs of oxazolo[5,4-c]pyridine-2(1h)-thione may lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of oxazolo[5,4-c]pyridine-2(1h)-thione involves the reaction of 2-aminopyridine with carbon disulfide and sodium hydroxide in the presence of ethanol. This reaction produces the intermediate compound, 2-mercapto-5-pyridyl-1,3-oxazole, which is then treated with various reagents to obtain the final product. Several methods have been reported for the synthesis of this compound, including microwave-assisted synthesis, solvent-free synthesis, and one-pot synthesis.

Scientific Research Applications

Oxazolo[5,4-c]pyridine-2(1h)-thione has been extensively studied for its potential applications in medicinal chemistry and pharmaceuticals. This compound has shown promising results as an anti-inflammatory, anti-tumor, and anti-microbial agent. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Moreover, this compound has been studied for its potential applications in materials science, such as in the development of organic semiconductors and OLEDs.